Cas no 1805202-25-8 (3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid
• CAS No: 1805202-25-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888209
• Update Time: 2025-10-14

3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-3-4(6(9)10)2-5(8(13)14)7(12)11-3/h2,6H,1H3,(H,11,12)(H,13,14)
• InChI Key： DKAQGJWXQGCYSR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(NC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid

3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid, identified by the CAS number 1805202-25-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a methyl group, makes it a versatile candidate for various chemical modifications and biological studies.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their enhanced stability and bioavailability. The presence of the difluoromethyl group in this compound is a key feature that contributes to its stability and potential pharmacokinetic properties. Researchers have explored the synthesis of this compound through various routes, including multi-step synthesis involving nucleophilic substitutions and oxidation reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research.

The biological activity of 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes, which could be relevant in the treatment of diseases such as cancer or neurodegenerative disorders. Additionally, the compound has shown moderate activity in anti-inflammatory assays, suggesting its potential application in inflammatory disease management.

In terms of synthetic applications, this compound serves as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its carboxylic acid functionality allows for further derivatization, enabling the creation of diverse analogs that can be tailored for specific biological targets. For instance, esterification or amidation of the carboxylic acid group can lead to compounds with improved pharmacokinetic profiles.

The structural elucidation of this compound has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's identity and provide insights into its conformational preferences, which are crucial for understanding its interactions with biological systems.

From an environmental standpoint, the synthesis and handling of 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid must adhere to standard safety protocols to minimize ecological impact. Its stability under various conditions has been assessed, ensuring safe storage and transportation.

In conclusion, 3-(Difluoromethyl)-6-hydroxy-2-methylpyridine-5-carboxylic acid represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Ongoing research continues to uncover its full potential, making it a valuable addition to the arsenal of compounds available for therapeutic development.